![molecular formula C15H13NO4 B6397381 4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid, 95% CAS No. 1261947-52-7](/img/structure/B6397381.png)
4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) is an organic compound that has been widely used in a variety of scientific research applications. It is a key component of many biochemical and physiological processes, and its properties have been studied extensively.
Scientific Research Applications
4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, protein-protein interactions, and the effects of drugs on the nervous system. It has also been used to study the effects of environmental toxins on the immune system. Additionally, it has been used in the development of new drugs and the study of drug metabolism.
Mechanism of Action
The mechanism of action of 4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins in the body. It is thought to bind to specific sites on these proteins, preventing them from functioning properly. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) are not fully understood. However, it is known to affect the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of certain enzymes involved in drug metabolism, such as cytochrome P450. It has also been shown to inhibit the activity of certain proteins involved in the regulation of the immune system, such as interleukin-2.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) in laboratory experiments include its relative ease of synthesis and its relatively low cost. It is also relatively stable, making it a suitable compound for long-term experiments. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in certain situations.
Future Directions
There are a number of potential future directions for the use of 4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%). These include further research into its mechanism of action, as well as its effects on other enzymes and proteins. Additionally, further research into its effects on drug metabolism and the immune system could lead to the development of new drugs or therapies. Finally, further research into its effects on environmental toxins could lead to new ways of mitigating their effects.
Synthesis Methods
4-(2,4-Dimethylphenyl)-2-nitrobenzoic acid (95%) is synthesized through a two-step process. First, 2,4-dimethylphenol is reacted with nitric acid to produce 4-(2,4-dimethylphenyl)-2-nitrobenzoic acid. This reaction is carried out in a 1:1 molar ratio and is typically heated to temperatures between 120-150°C. The second step involves the purification of the compound by recrystallization from a suitable solvent such as ethanol. This process yields a 95% pure product.
properties
IUPAC Name |
4-(2,4-dimethylphenyl)-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-9-3-5-12(10(2)7-9)11-4-6-13(15(17)18)14(8-11)16(19)20/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIUNBGVKHXHKNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689010 |
Source
|
Record name | 2',4'-Dimethyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40689010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261947-52-7 |
Source
|
Record name | 2',4'-Dimethyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40689010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.